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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzonitrile

Cat. No.: B1308716

An In-depth Technical Guide to 2,6-Dichloro-3-nitrobenzonitrile (CAS: 5866-98-8)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dichloro-3-nitrobenzonitrile,
a versatile chemical intermediate. It covers its chemical and physical properties, potential
applications, detailed experimental protocols for related compounds, and essential safety
information. The information is structured to be a valuable resource for professionals in
research and development.

Chemical and Physical Properties

2,6-Dichloro-3-nitrobenzonitrile is a substituted benzonitrile with the chemical formula
C7H2CI2N20:2. Its structural and physical characteristics are crucial for its application in
chemical synthesis.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 5866-98-8 [LI[21031[41[5]

Molecular Formula C7H2CI2N202 [1112][3][5]

Molecular Weight 217.01 g/mol [21[31[4][5]

IUPAC Name 2,6-dichloro-3-nitrobenzonitrile  [1][5]
C1=CC(=C(C(=C1--INVALID-

SMILES [5]
LINK--[O-])CC#N)CI
NSKVWZIEYFSHIM-

InChl Key [1][5]
UHFFFAOYSA-N

Table 2: Physical and Chemical Data

Property Value Reference
White to cream or pale yellow

Appearance [1]
crystals or powder

Melting Point 104 - 110 °C [11[415]16]

N ) 341.7 °C (at 760 mmHg,

Boiling Point ) [41[6]
Predicted)

Density 1.61 + 0.1 g/cm? (Predicted) [41[6]

Topological Polar Surface Area

66.93 A2 - 69.6 A2

[2]4]

logP

2.7-2.77

[2]14]

Storage Temperature

Room Temperature or 0-8°C,

sealed in dry conditions

[21(3]61[71[8]

Applications in Research and Development

2,6-Dichloro-3-nitrobenzonitrile serves as a key building block in various fields due to its

reactive functional groups.
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» Pharmaceutical Development: This compound is utilized as an intermediate in the synthesis
of pharmaceutical compounds.[3] It has been specifically mentioned as an intermediate for
preparing inhibitors of HIV replication.[9] The nitrile group is a common pharmacophore
found in over 30 prescribed medications and is known for its biocompatibility and metabolic
stability.[10]

o Agrochemical Chemistry: It is an important intermediate for creating new herbicides and
pesticides, contributing to the development of effective crop protection solutions.[3]

o Material Science: The compound finds applications in the development of specialty polymers
and coatings, where its properties can enhance the durability and performance of materials.

[3]

e Analytical Chemistry: It can be used as a standard reference material for calibrating
instruments and ensuring accuracy in chemical analysis.[3]

e Environmental Studies: Researchers use this chemical in studies to assess the degradation
of pollutants and develop remediation strategies.[3]

Experimental Protocols

While a specific, detailed synthesis protocol for 2,6-Dichloro-3-nitrobenzonitrile was not
found in the provided search results, the synthesis of a closely related isomer, 2,3-Dichloro-6-
nitrobenzonitrile, offers a representative example of the synthetic methodology for this class of
compounds. This procedure involves a nucleophilic aromatic substitution reaction using a
trichloronitrobenzene precursor and a cyanide source.

Synthesis of 2,3-Dichloro-6-nitrobenzonitrile (Isomer of
the Target Compound)

This protocol is adapted from the synthesis of 2,3-Dichloro-6-nitrobenzonitrile from 2,3,4-
trichloronitrobenzene.[11]

Materials:

e 2,3,4-trichloronitrobenzene (1 mol, 225 g)
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e Cuprous cyanide (CuCN) (1 mol, 89.6 g)
e Pyridine (0.52 mol, 42 ml)

o Concentrated Hydrochloric Acid (HCI)

o Toluene

e Sodium Sulfate (NazSOa4), anhydrous

e Methanol

Procedure:

o Reaction Setup: In a reaction vessel suitable for heating under a nitrogen atmosphere,
combine 2,3,4-trichloronitrobenzene (225 g) and cuprous cyanide (89.6 g).

o Addition of Catalyst: Evenly spread pyridine (42 ml) over the mixture.

e Heating: Heat the mixture to 100°C. Maintain this temperature until the mixture becomes
stirrable.

e Reaction Progression: Once stirring has commenced, increase the temperature to 165°C
over a period of 1.5 hours. Hold the reaction at this temperature for an additional 30 minutes.

e Workup - Quenching and Extraction: Allow the dark reaction mixture to cool. Add
concentrated HCI (500 ml) and toluene (250 ml). Stir the mixture vigorously for 1.5 hours.

» Phase Separation: Separate the organic and aqueous layers. Extract the aqueous phase
with toluene (3 x 250 ml).

e Washing: Combine all toluene extracts and wash sequentially with concentrated HCI (3 x 250
ml), water (250 ml), and saturated aqueous NaCl solution (2 x 250 ml).

» Drying and Isolation: Dry the resulting toluene solution over anhydrous Na2SOa4, filter, and
remove the solvent under reduced pressure to yield the crude product (approx. 185 g, 85%
yield).[11]
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 Purification: The crude product can be recrystallized from methanol (using approximately 2.1
ml per gram of product) to achieve high purity (e.g., 99%).[11]

Visualizations

The following diagrams illustrate logical workflows relevant to the synthesis and application of
dichloronitrobenzene compounds.
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Caption: Experimental workflow for the synthesis of 2,3-Dichloro-6-nitrobenzonitrile.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1308716?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Starting Material

2,6-Dichloro-3-nitrobenzonitrile

Pharmaceutical Synthesis Agrochemical Synthesis Material Science

End Products

APIs (e.g., HIV Inhibitors) Herbicides / Pesticides Specialty Polymers

Click to download full resolution via product page
Caption: Potential application pathways for 2,6-Dichloro-3-nitrobenzonitrile.

Safety and Handling

2,6-Dichloro-3-nitrobenzonitrile is a hazardous substance and requires careful handling in a
controlled laboratory environment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description Reference
Acute Toxicity, Oral H302 Harmful if swallowed [41051[8]
Skin Irritation H315 Causes skin irritation [518]
o Causes serious eye
Eye Irritation H319 o [5]
irritation

. o May cause an allergic
Skin Sensitization H317 _ _ [8]
skin reaction

Acute Toxicity, Toxic / Harmful if
) H331/H332 ) [5]18]
Inhalation inhaled

- Harmful in contact
Acute Toxicity, Dermal  H312 ] ] [5]
with skin

: _ May cause respiratory
Respiratory Irritation H335 T [5]
irritation

Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[12] Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[12]

o Engineering Controls: Handle product only in a closed system or with appropriate exhaust
ventilation.[12]

o Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product.[12]

o First Aid:
o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[12]

o If on Skin: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes.[12]
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o If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[12]

o Ifin Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[12]

Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[12] Store locked
up.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2,6-Dichloro-3-nitrobenzonitrile CAS number 5866-98-
8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308716#2-6-dichloro-3-nitrobenzonitrile-cas-
number-5866-98-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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